3-Bromo-9H-pyrido[3,4-b]indole

• Molecular Formula: C11H7BrN2
• Molecular Weight: 247.09 g/mol
• IUPAC Name: 3-bromo-9H-pyrido[3,4-b]indole
• InChI: InChI=1S/C11H7BrN2/c12-11-5-8-7-3-1-2-4-9(7)14-10(8)6-13-11/h1-6,14H
• InChI Key: DUVJFXSQMXNUBO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC(=NC=C3N2)Br

Description

3-Bromo-9H-pyrido[3,4-b]indole (CAS 91985-79-4) is a brominated derivative of the β-carboline alkaloid family, serving as a key synthetic intermediate for installing structural diversity at the C-3 position of the privileged pyrido[3,4-b]indole scaffold . This compound enables researchers to access a wide array of unique molecular hybrids via metal-catalyzed cross-coupling reactions and serves as a precursor for the Morita-Baylis-Hillman (MBH) reaction to synthesize highly functionalized allylic alcohol adducts . The resulting C-3 substituted derivatives have demonstrated significant potential in various research areas, including the development of fluorescent probes, where specific adducts exhibit strong emission intensities in organic solvents . The core β-carboline structure is recognized for its broad spectrum of pharmacological properties in research, such as anticancer, antimicrobial, antiviral, and anti-inflammatory activities . Furthermore, related β-carboline compounds have been investigated as activators of the Aryl Hydrocarbon Receptor (AHR) and as potent, broad-spectrum anticancer agents in drug discovery efforts . Researchers value this brominated synthon for its utility in constructing complex molecular architectures aimed at exploring new therapeutic and diagnostic tools. This product is intended for research applications only and is not classified as a drug, food, or cosmetic. It is strictly for laboratory use by qualified professionals.

Preparation Methods

The synthesis of 3-Bromo-9H-pyrido[3,4-b]indole can be achieved through several methods. One common approach involves the condensation of tryptamines with carboxylic acids in polyphosphoric acid, followed by oxidation . Another method is the Pictet-Spengler reaction of tryptophan with aldehydes, followed by oxidation . Industrial production methods often utilize microwave-assisted electrocyclic cyclization of heterotrienic aci forms of 3-nitrovinylindoles . These methods provide efficient routes to obtain beta-carboline derivatives with various substitutions.

Chemical Reactions Analysis

3-Bromo-9H-pyrido[3,4-b]indole undergoes several types of chemical reactions, including:

Oxidation: This reaction typically involves reagents like potassium permanganate (KMnO4) to convert intermediate compounds into the desired beta-carboline structure.

Reduction: Reduction reactions can be used to modify the degree of saturation in the beta-carboline framework, often employing hydrogenation techniques.

Substitution: Halogenation, particularly bromination, is a common substitution reaction for beta-carbolines.

Scientific Research Applications

3-Bromo-9H-pyrido[3,4-b]indole has a wide range of scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound is used to investigate biological pathways and interactions due to its ability to bind to specific receptors and enzymes.

Medicine: Beta-carboline derivatives, including 3-Bromo-9H-pyrido[3,4-b]indole, have shown potential as sedative, anxiolytic, hypnotic, anticonvulsant, antitumor, antiviral, antiparasitic, and antimicrobial agents.

Industry: The compound’s unique chemical properties make it valuable in the development of new materials and pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-Bromo-9H-pyrido[3,4-b]indole involves its interaction with the gamma-aminobutyric acid (GABA) receptor complex . It acts on the benzodiazepine site of the GABA-A receptor, exhibiting inverse agonist properties . This interaction leads to various pharmacological effects, including anxiogenic and convulsive properties at higher doses, and learning-enhancing effects at lower doses . The compound’s ability to modulate the GABA-A receptor channel is crucial in understanding its effects on memory, anxiety, and seizures .

Comparison with Similar Compounds

3-Bromo-9H-pyrido[3,4-b]indole can be compared with other beta-carboline derivatives such as harmane, harmine, and norharmane . These compounds share a similar tricyclic structure but differ in their substitution patterns and biological activities . For instance:

Harmane: Known for its sedative and antidepressant properties.

Harmine: Exhibits antitumor and antiviral activities.

Norharmane: Used in studies related to neurodegenerative diseases.

The uniqueness of 3-Bromo-9H-pyrido[3,4-b]indole lies in its specific bromine substitution, which enhances its binding affinity and selectivity for certain biological targets .

Q & A

Q. Key purification steps :

Extract with ethyl acetate and water.

Use flash column chromatography (silica gel, hexane/ethyl acetate gradient).

Final purification via recrystallization or precipitation .

Advanced: How can regioselectivity challenges in bromination reactions of pyrido[3,4-b]indole derivatives be addressed?

Regioselectivity is governed by electronic and steric factors:

• Electronic effects : The 3-position is electron-rich due to the indole nitrogen’s lone pair, favoring electrophilic attack. Computational modeling (e.g., DFT) predicts charge distribution to guide reagent selection.
• Catalytic systems : CuI or Pd catalysts enhance selectivity. For example, CuI in PEG-400:DMF suppresses competing side reactions by stabilizing transition states .
• Solvent optimization : Polar aprotic solvents (e.g., DMF) stabilize intermediates, improving yield and selectivity .

Validation : Monitor reaction progress via TLC and LC-MS. Compare experimental ¹H NMR data (e.g., aromatic proton shifts at δ 7.12–7.23 ppm) with computational predictions .

Advanced: What analytical techniques are critical for confirming the structure and purity of 3-Bromo-9H-pyrido[3,4-b]indole?

• ¹H/¹³C NMR : Aromatic protons appear as multiplets (δ 7.12–7.23 ppm), with deshielded carbons near the bromine (e.g., C-3 at ~121.9 ppm) .
• HRMS : Confirm molecular ion peaks (e.g., [M+H]⁺ at m/z 385.0461) .
• X-ray crystallography : Resolves bond angles and confirms bromine positioning (if crystals are obtainable).
• HPLC-PDA : Assess purity (>95%) using reverse-phase C18 columns and UV detection at 254 nm .

Advanced: Are there contradictions in reported biological activities of brominated pyrido[3,4-b]indole derivatives?

Yes:

• Neurotoxicity vs. therapeutic potential : Harmane (1-methyl-9H-pyrido[3,4-b]indole) is linked to essential tremor pathology via elevated blood concentrations , but norharman (unsubstituted analogue) shows DNA-binding properties, suggesting mutagenic or anticancer potential .
• Mechanistic ambiguity : While some studies attribute toxicity to monoamine oxidase inhibition, others propose direct DNA intercalation. Resolve contradictions via in vitro enzyme assays (e.g., CYP450 inhibition) and in vivo toxicity profiling .

Advanced: How does the bromine substituent influence the electronic properties of the pyrido[3,4-b]indole core?

• Electron-withdrawing effect : Bromine reduces electron density at the 3-position, directing nucleophilic attacks to adjacent positions (e.g., C-1 or C-4).
• Spectroscopic shifts : ¹H NMR shows upfield shifts for protons near bromine (e.g., δ 7.14 ppm for C-4 proton) due to decreased aromaticity .
• Reactivity : Bromine enhances susceptibility to Suzuki-Miyaura cross-coupling, enabling functionalization with boronic acids .

Basic: What safety protocols are recommended for handling 3-Bromo-9H-pyrido[3,4-b]indole?

• PPE : Wear nitrile gloves, lab coats, and safety goggles.
• Ventilation : Use fume hoods to avoid inhalation of decomposition products (e.g., HBr gas at high temperatures) .
• Storage : Keep in airtight containers at 2–8°C, away from oxidizers.
• Disposal : Follow EPA guidelines for halogenated waste; incinerate at >1,000°C .

Advanced: What computational methods predict the reactivity of brominated β-carbolines in nucleophilic substitution?

• DFT calculations : Model transition states for SNAr reactions using Gaussian09 with B3LYP/6-31G(d) basis sets.
• Molecular docking : Predict binding affinity with biological targets (e.g., DNA grooves) using AutoDock Vina.
• SAR studies : Correlate Hammett constants (σ) of substituents with reaction rates .

Basic: How is the Pictet-Spengler reaction applied to synthesize tetrahydro derivatives of pyrido[3,4-b]indole?

• Procedure : Condense tryptamine derivatives with aldehydes (e.g., 3-indoleacetaldehyde) in acidic conditions (HCl/MeOH, 60°C, 24 hours).
• Yield optimization : Use microwave irradiation to reduce reaction time to 2 hours, improving yield to ~16% .
• Characterization : Confirm tetrahydro structure via ¹³C NMR (e.g., aliphatic carbons at δ 26–50 ppm) .

Advanced: What role does 3-Bromo-9H-pyrido[3,4-b]indole play in heterocyclic amine (HA) mutagenicity studies?

• Formation : Detected in cooked foods via Maillard reactions; brominated analogues may form under high-heat pyrolysis .
• Mutagenicity : Bromine enhances electrophilicity, increasing DNA adduct formation. Assess via Ames test (TA98 strain) with metabolic activation .
• Mitigation strategies : Modify cooking temperatures or use antioxidants (e.g., ascorbic acid) to suppress HA formation .